Cas no 20951-41-1 (2-Bromo-4-(methylsulfonyl)-6-nitrophenol)

2-Bromo-4-(methylsulfonyl)-6-nitrophenol is a halogenated nitrophenol derivative featuring a methylsulfonyl substituent, which enhances its reactivity and utility in synthetic organic chemistry. The bromo and nitro groups provide distinct electrophilic sites, making it a valuable intermediate for nucleophilic aromatic substitution reactions and further functionalization. The methylsulfonyl moiety contributes to its stability and solubility in polar organic solvents, facilitating its use in diverse chemical transformations. This compound is particularly useful in pharmaceutical and agrochemical research, where its structural motifs are leveraged for the development of bioactive molecules. Its well-defined reactivity profile ensures consistent performance in multi-step synthetic routes.

2-Bromo-4-(methylsulfonyl)-6-nitrophenol structure

20951-41-1 structure

Product Name:2-Bromo-4-(methylsulfonyl)-6-nitrophenol

CAS No:20951-41-1

MF:C₇H₆BrNO₅S

MW:296.095240116119

CID:5056847

Update Time:2025-06-07

2-Bromo-4-(methylsulfonyl)-6-nitrophenol Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-4-(methylsulfonyl)-6-nitrophenol
- 2-bromo-4-methylsulfonyl-6-nitrophenol
- Inchi： 1S/C7H6BrNO5S/c1-15(13,14)4-2-5(8)7(10)6(3-4)9(11)12/h2-3,10H,1H3
- InChI Key： YDMYVQMUBFFZAX-UHFFFAOYSA-N
- SMILES： BrC1C(=C(C=C(C=1)S(C)(=O)=O)[N+](=O)[O-])O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 345
XLogP3: 1.9
Topological Polar Surface Area: 109

2-Bromo-4-(methylsulfonyl)-6-nitrophenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B202295-25mg	2-Bromo-4-(methylsulfonyl)-6-nitrophenol	20951-41-1		25mg	$ 130.00	2022-06-07
TRC	B202295-50mg	2-Bromo-4-(methylsulfonyl)-6-nitrophenol	20951-41-1		50mg	$ 220.00	2022-06-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1167625-1g	2-Bromo-4-(methylsulfonyl)-6-nitrophenol	20951-41-1	98%	1g	￥5571	2023-04-14